2-(Butoxycarbonyl)-5-nitrobenzoic acid

• Molecular Formula: C12H13NO6
• Molecular Weight: 267.23 g/mol
• IUPAC Name: 2-butoxycarbonyl-5-nitrobenzoic acid
• InChI: InChI=1S/C12H13NO6/c1-2-3-6-19-12(16)9-5-4-8(13(17)18)7-10(9)11(14)15/h4-5,7H,2-3,6H2,1H3,(H,14,15)
• InChI Key: IGYAILQIDAZJAE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])C(=O)O

Description

2-(Butoxycarbonyl)-5-nitrobenzoic acid is a benzoic acid derivative featuring a nitro group at position 5 and a butoxycarbonyl ester group (–OCOOCH₂CH₂CH₂CH₃) at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the nitration of methyl 2-nitrophenylacetic acid with formaldehyde, tetrabutylammonium iodide, and potassium carbonate in toluene . The resultant product is then subjected to further reactions to introduce the butoxycarbonyl group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to enhance reaction efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

2-(Butoxycarbonyl)-5-nitrobenzoic acid can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The butoxycarbonyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Strong oxidizing agents such as potassium permanganate.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophilic reagents such as amines or alcohols.

Major Products Formed

Oxidation: Formation of nitrobenzoic acid derivatives.

Reduction: Formation of aminobenzoic acid derivatives.

Substitution: Formation of various substituted benzoic acid derivatives.

Scientific Research Applications

2-(Butoxycarbonyl)-5-nitrobenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of enzyme interactions and inhibition.

Medicine: Investigated for its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Butoxycarbonyl)-5-nitrobenzoic acid involves its interaction with various molecular targets. The nitro group can participate in redox reactions, while the butoxycarbonyl group can act as a protecting group in organic synthesis. These interactions can influence the compound’s reactivity and stability .

Comparison with Similar Compounds

Key Observations :

• The butoxycarbonyl group (ester) in the target compound contrasts with amide, amine, and ether substituents in analogs.
• Substituent polarity varies significantly: esters (moderate polarity) vs. amides (high polarity due to H-bonding) vs. ethers (low polarity) .

Key Observations :

• Amide derivatives are synthesized via direct acylation of amines, while aryl ethers require cross-coupling reactions .
• Ester-linked amines (e.g., ethoxycarbonyl piperidino) involve multi-step functionalization .

Spectral Data Comparison

Compound Name	IR Stretching (cm⁻¹)	¹H NMR Key Signals (δ, ppm)
2-(Butyramido)-5-nitrobenzoic acid	1730 (C=O carboxylic acid), 1640 (C=O amide)	8.95 (N–H), 11.80 (CO₂H)
2-(Butoxycarbonyl)-5-nitrobenzoic acid (Inferred)	~1740 (C=O ester)	–OCH₂CH₂CH₂CH₃ (δ 0.9–1.7), CO₂H (δ ~12)
2-(Furan-3-yl)-5-nitrobenzoic acid	1680–1700 (C=O carboxylic acid)	Aromatic protons (δ 7.5–8.5), furan protons

Key Observations :

• Ester carbonyls (e.g., butoxycarbonyl) exhibit higher IR absorption (~1740 cm⁻¹) compared to amides (~1640 cm⁻¹) .
• Carboxylic acid protons (δ ~11–12 ppm) are consistent across derivatives .

Key Observations :

• Amide derivatives are prominent in chemosensor design due to H-bonding interactions .
• Azo compounds exhibit antibacterial activity via enzyme inhibition .